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Compound of Interest

Compound Name: Cupric chloride hydrate

Cat. No.: B088998 Get Quote

An In-depth Technical Guide on Cupric Chloride
Dihydrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental chemical and physical

properties of cupric chloride dihydrate, a compound with significant applications in various

scientific fields, including as a catalyst in organic synthesis and in medical research.

Chemical Formula and Molecular Weight
Cupric chloride dihydrate, also known as copper(II) chloride dihydrate, is an inorganic

compound. Its chemical structure consists of one copper(II) ion (Cu²⁺), two chloride ions (Cl⁻),

and two molecules of water of hydration. This composition is represented by the chemical

formula CuCl₂·2H₂O.[1][2][3] The elements that constitute the compound are copper, chlorine,

hydrogen, and oxygen, which can also be expressed in the molecular formula Cl₂CuH₄O₂.[4][5]

[6]

The molecular weight of cupric chloride dihydrate is 170.48 g/mol .[1][2][3][4][7] This value is

crucial for stoichiometric calculations in chemical reactions and for the preparation of solutions

with specific molar concentrations.

Quantitative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b088998?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Copper(II)_chloride
https://www.wintersunchemical.com/products/copper-chloride-dihydrate-110-23
https://prochemonline.com/product/copper-ii-chloride-dihydrate-1544/
https://pubchem.ncbi.nlm.nih.gov/compound/61482
https://www.chembk.com/en/chem/Copper%20Chloride%20Dihydrate
https://pubchem.ncbi.nlm.nih.gov/compound/26342
https://en.wikipedia.org/wiki/Copper(II)_chloride
https://www.wintersunchemical.com/products/copper-chloride-dihydrate-110-23
https://prochemonline.com/product/copper-ii-chloride-dihydrate-1544/
https://pubchem.ncbi.nlm.nih.gov/compound/61482
https://www.merckmillipore.com/DE/en/product/CopperII-chloride-dihydrate,MDA_CHEM-102733
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The key quantitative properties of cupric chloride dihydrate are summarized in the table below

for easy reference and comparison.

Property Value References

Chemical Formula CuCl₂·2H₂O [1][2][3]

Molecular Formula Cl₂CuH₄O₂ [4][5][6]

Molecular Weight 170.48 g/mol [1][2][3][4][7]

Density 2.51 g/cm³ [1][3]

Melting Point 100 °C (decomposes) [1][5][8]

Solubility in Water (25 °C) 75.7 g/100 mL [1]

Experimental Protocols
Detailed experimental protocols involving cupric chloride dihydrate are extensive and

application-dependent. For instance, in organic synthesis, it is often used as a catalyst. A

general procedure for its use in the oxidation of alcohols might involve dissolving the cupric

chloride dihydrate in a suitable solvent, such as acetonitrile, followed by the addition of the

alcohol substrate and a co-catalyst under specific temperature and atmospheric conditions. For

drug development applications, protocols for assessing its biological activity, such as enzyme

inhibition assays, would involve preparing stock solutions of the compound and testing its effect

on the target enzyme at various concentrations.

Logical Relationship Diagram
The following diagram illustrates the relationship between the constituent parts of cupric

chloride dihydrate.
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Composition of Cupric Chloride Dihydrate

Cupric Chloride Dihydrate
(CuCl₂·2H₂O)

Cupric Chloride (anhydrous)
(CuCl₂)

contains

Water
(2H₂O)

contains

Copper (Cu) Chlorine (Cl₂) Hydrogen (H) Oxygen (O)
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Composition of Cupric Chloride Dihydrate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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